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Cat. No.: B8803214 Get Quote

An In-depth Technical Guide to the Solubility of Caesium Azide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of caesium azide
(CsN₃) in water and various organic solvents. The information is tailored for researchers,

scientists, and professionals in drug development who may utilize caesium azide in their work.

This document includes quantitative solubility data, detailed experimental protocols for

solubility determination, and logical diagrams to illustrate key processes.

Core Properties of Caesium Azide
Caesium azide is an inorganic compound with the chemical formula CsN₃. It presents as a

white, deliquescent solid.[1] Key physical and chemical properties are summarized below.

Property Value

Molar Mass 174.926 g/mol [1][2][3]

Appearance White deliquescent solid[1]

Density 3.5 g/cm³[1][2][4][5]

Melting Point 310 °C (590 °F; 583 K)[1][2][4][5][6]

Boiling Point Decomposes upon heating[1]
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Solubility Data
Caesium azide is highly soluble in water and exhibits limited solubility in some organic

solvents.[1] The quantitative solubility data is presented in the tables below.

Aqueous Solubility
The solubility of caesium azide in water is strongly dependent on temperature.

Temperature (°C) Solubility ( g/100 mL)

0 224.2[1][2][4][5][6]

16 307.4[1]

Solubility in Organic Solvents
Solvent Temperature (°C) Solubility ( g/100 mL)

Ethanol 16 1.0366[1]

Diethyl Ether - Insoluble[1]

Experimental Protocols for Solubility Determination
The following are generalized methodologies for determining the solubility of an inorganic salt

like caesium azide. These protocols are based on established laboratory practices.[7][8][9]

Method 1: Isothermal Saturation and Gravimetric
Analysis
This method involves preparing a saturated solution at a constant temperature and then

determining the mass of the dissolved salt.

Procedure:

Saturation: Add an excess amount of caesium azide to a known volume of the solvent (e.g.,

deionized water) in a sealed container.
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Equilibration: Agitate the mixture at a constant, controlled temperature for an extended

period (e.g., 24-48 hours) to ensure equilibrium is reached. A thermostatted shaker bath is

ideal for this purpose.

Sampling: Once equilibrium is achieved, cease agitation and allow the undissolved solid to

settle. Carefully extract a known volume of the supernatant (the clear saturated solution)

using a pre-heated or pre-cooled pipette to avoid temperature changes that could alter

solubility.

Gravimetric Analysis: Transfer the sampled solution to a pre-weighed evaporating dish.

Evaporation: Gently heat the dish in a drying oven to evaporate the solvent completely.

Weighing: After evaporation, cool the dish in a desiccator and weigh it. The difference

between the final and initial mass of the dish gives the mass of the dissolved caesium
azide.

Calculation: Calculate the solubility in grams per 100 mL or other desired units.

Method 2: Determination of Saturation Temperature
This method involves finding the temperature at which a solution of a known concentration

becomes saturated.[7][8]

Procedure:

Solution Preparation: Prepare a series of solutions with known concentrations of caesium
azide in the chosen solvent.

Heating: Gently heat a solution while stirring until all the caesium azide has dissolved.

Cooling and Observation: Slowly cool the solution while continuing to stir.

Saturation Point: Record the temperature at which the first crystals of caesium azide
appear. This is the saturation temperature for that specific concentration.

Data Collection: Repeat this process for each of the prepared solutions.
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Solubility Curve: Plot the concentration versus the saturation temperature to generate a

solubility curve.

Visualizations
The following diagrams illustrate the general workflow for solubility determination and a

common method for the synthesis of caesium azide.

Solution Preparation

Analysis

Add excess CsN₃ to solvent

Equilibrate at constant temperature

Extract known volume of supernatant

Evaporate solvent
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Calculate solubility
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Caption: Workflow for Solubility Determination by Isothermal Saturation.
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Reactants

Products

Caesium Sulfate (Cs₂SO₄)

Caesium Azide (CsN₃)

Barium Sulfate (BaSO₄)↓

Barium Azide (Ba(N₃)₂)

Click to download full resolution via product page

Caption: Synthesis of Caesium Azide via Double Replacement Reaction.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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